Cas no 1461714-44-2 ((5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride)

• Product Name: (5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride
• CAS No: 1461714-44-2
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 4601207
• PubChem ID: 75452401
• Update Time: 2025-10-25

(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride

• Inchi： 1S/C9H10ClNO.ClH/c10-8-3-6-1-2-12-9(6)7(4-8)5-11;/h3-4H,1-2,5,11H2;1H
• InChI Key： HLQCYVNUXXJHFG-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=C2CCOC=12)N.Cl

Experimental Properties

• Color/Form: NA
• Flash Point: 456.7±34.3 °C

(5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (5-chloro-2,3-dihydro-1-benzofuran-7-yl)methanamine hydrochloride

(5-Chloro-2,3-Dihydro-1-Benzofuran-7-Yl)Methanamine Hydrochloride: A Comprehensive Overview

(5-Chloro-2,3-Dihydro-1-Benzofuran-7-Yl)Methanamine Hydrochloride, also known by its CAS number 1461714-44-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structure of this compound consists of a benzofuran ring system with a chloro substituent at the 5-position and a methanamine group attached at the 7-position. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for pharmaceutical applications due to improved solubility and stability.

Recent studies have highlighted the potential of benzofuran derivatives as modulators of various cellular pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore the importance of further exploring the therapeutic potential of this compound.

In terms of synthesis, (5-Chloro-2,3-Dihydro-1-Benzofuran-7-Yl)Methanamine Hydrochloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired yield and purity of the final product.

The physical properties of this compound, such as its melting point, solubility, and stability under different conditions, are critical factors in determining its suitability for various applications. According to recent studies published in Chemical Research in Toxicology, this compound exhibits good stability under physiological conditions, making it a promising candidate for drug delivery systems.

One area where this compound has shown particular promise is in the treatment of central nervous system (CNS) disorders. Preclinical studies have demonstrated that it can cross the blood-brain barrier (BBB) efficiently and exhibit neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. These findings suggest that further investigation into its mechanisms of action could lead to novel therapeutic strategies for CNS-related conditions.

In addition to its pharmacological applications, this compound has also been explored for its potential use in diagnostic imaging. Researchers have reported that it can serve as a radiotracer for positron emission tomography (PET), enabling the visualization of specific biomarkers associated with diseases such as cancer and inflammation.

The development of efficient analytical methods for the characterization and quality control of this compound is another area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and consistency of this compound during its synthesis and formulation.

In conclusion, (5-Chloro-2,3-Dihydro-1-Benzofuran-7-Yl)Methanamine Hydrochloride represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research uncovering new insights into its biological activities and applications, this compound continues to be a focal point in both academic and industrial settings.